2-{[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H16N6OS2/c1-3-21-13(11-5-4-6-16-7-11)19-20-15(21)24-9-12(22)18-14-17-10(2)8-23-14/h4-8H,3,9H2,1-2H3,(H,17,18,22)
• InChI Key: ANAAYHVZFHUHKH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC(=CS2)C)C3=CN=CC=C3
• Molecular Formula: C15H16N6OS2
• Molecular Weight: 360.5 g/mol

Description

The compound in focus is part of a broader class of chemicals that exhibit a wide range of pharmaceutical activities due to their structural features, including the presence of 1,2,4-triazole rings and thiazole moieties. These features contribute to their biological significance and potential applications in various areas of medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds often involves the condensation of specific thiol and chloroacetamide derivatives in the presence of anhydrous potassium carbonate. Structural elucidation of synthesized compounds is typically achieved through techniques such as H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis, demonstrating the complex nature of their synthesis and the importance of precise analytical methods for characterizing these compounds (Mahyavanshi, Parmar, & Mahato, 2011).

Scientific Research Applications

Synthesis and Heterocyclic Derivatives

Research has demonstrated the synthesis of various heterocyclic compounds incorporating thiadiazole moieties, which have been assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Another study focused on the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, revealing some compounds with promising inhibitory effects on different cell lines, suggesting potential antitumor applications (Albratty et al., 2017).

Antimicrobial and Antitumor Activities

A series of 2-[4-phenyl-5-(pyridine-4-phenyl)-4H-[1,2,4]triazole-3ylSulfanyl]-N-aryl-acetamide derivatives were synthesized and screened for their in-vitro antibacterial, antifungal, and anti-tuberculosis activities. This research underscores the pharmaceutical relevance of compounds with a 1,2,4-triazole ring system, highlighting their broad spectrum of biological activities (MahyavanshiJyotindra et al., 2011).

Enzyme Inhibition for Disease Treatment

Research into the inhibition of acyl-coenzyme A: cholesterol O-acyltransferase (ACAT) identified a compound, 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, with potential therapeutic applications for diseases involving ACAT-1 overexpression, due to its selectivity and aqueous solubility (Shibuya et al., 2018).

Cascade Reactions and Heterocyclic Syntheses

A study on thioureido-acetamides highlighted their use in one-pot cascade reactions to synthesize various heterocycles, demonstrating the versatility of these compounds in creating bioactive molecules with potential practical applications (Schmeyers & Kaupp, 2002).

Antiproliferative Activities

Investigation into the synthesis of pyridine linked thiazole derivatives has shown significant antiproliferative activity against multiple cancer cell lines, including breast adenocarcinoma and liver carcinoma, highlighting their potential in cancer therapy (Alqahtani & Bayazeed, 2020).